Cas no 23035-53-2 (9β,10α-Pregna-4,6,8(14)-triene-3,20-dione)
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione Chemical and Physical Properties
Names and Identifiers
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- Dydrogesterone impurity A
- (9S,10S,13R,17S)-17-acetyl-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
- 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione
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- Inchi: 1S/C21H26O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,12,17,19H,6-11H2,1-3H3/t17-,19-,20-,21-/m1/s1
- InChI Key: HMDYHHQZKIYROJ-CWJKEVGVSA-N
- SMILES: O=C(C)[C@H]1CCC2=C3C=CC4=CC(CC[C@@]4(C)[C@@H]3CC[C@@]21C)=O
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P711600-2.5mg |
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione |
23035-53-2 | 2.5mg |
$ 253.00 | 2023-04-15 | ||
| TRC | P711600-25mg |
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione |
23035-53-2 | 25mg |
$ 1918.00 | 2023-04-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476612-2.5mg |
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione, |
23035-53-2 | 2.5mg |
¥3234.00 | 2023-09-05 | ||
| TRC | P711600-100mg |
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione |
23035-53-2 | 100mg |
$ 4500.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-476612-2.5 mg |
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione, |
23035-53-2 | 2.5 mg |
¥3,234.00 | 2023-07-11 |
9β,10α-Pregna-4,6,8(14)-triene-3,20-dione Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione
Recent Advances in the Study of 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione (CAS: 23035-53-2)
The compound 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione (CAS: 23035-53-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This steroid derivative, characterized by its distinctive triene structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential use in drug development.
Recent research has focused on the synthesis and optimization of 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione to enhance its pharmacological profile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.
In terms of biological activity, 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione has demonstrated promising anti-inflammatory and anti-proliferative effects in preclinical models. A 2022 study in Biochemical Pharmacology reported that the compound selectively inhibits the NF-κB signaling pathway, reducing inflammation in murine models of rheumatoid arthritis. Additionally, its ability to induce apoptosis in certain cancer cell lines has sparked interest in its potential as an anticancer agent, particularly for hormone-resistant tumors.
Mechanistic studies have further revealed that 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione interacts with glucocorticoid receptors (GR) in a unique manner, differentiating it from traditional glucocorticoids. This interaction modulates gene expression patterns that may underlie its observed biological effects. Such findings were corroborated by a 2023 Nature Communications article, which utilized X-ray crystallography to elucidate the compound's binding mode with GR.
Despite these advances, challenges remain in translating these findings into clinical applications. Current research is addressing pharmacokinetic limitations, such as poor oral bioavailability, through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to develop derivatives with improved drug-like properties while retaining the desired biological activity.
In conclusion, 9β,10α-Pregna-4,6,8(14)-triene-3,20-dione represents a compelling case study in steroid-based drug discovery. Its multifaceted biological activities and unique mechanism of action position it as a valuable scaffold for further development. Future research directions include expanded preclinical testing, detailed toxicological profiling, and exploration of combination therapies. The compound's progress exemplifies the ongoing innovation in chemical biology approaches to address unmet medical needs.
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